Cas no 2763930-87-4 (10-hydroxyspiro4.5decan-7-one)

• Product Name: 10-hydroxyspiro4.5decan-7-one
• CAS No: 2763930-87-4
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 5562218
• PubChem ID: 165998797
• Update Time: 2025-05-20

10-hydroxyspiro4.5decan-7-one Chemical and Physical Properties

Names and Identifiers

• 10-hydroxyspiro[4.5]decan-7-one
• 2763930-87-4
• EN300-26672995
• 10-hydroxyspiro4.5decan-7-one

• Inchi： 1S/C10H16O2/c11-8-3-4-9(12)10(7-8)5-1-2-6-10/h9,12H,1-7H2
• InChI Key： UTVMUKKRNPKDLD-UHFFFAOYSA-N
• SMILES： OC1CCC(CC21CCCC2)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 10-hydroxyspiro4.5decan-7-one

Introduction to 10-hydroxyspiro4.5decan-7-one (CAS No. 2763930-87-4)

10-hydroxyspiro4.5decan-7-one, identified by the Chemical Abstracts Service Number (CAS No.) 2763930-87-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This spirocyclic ketone features a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The compound belongs to a class of molecules known for their diverse applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of 10-hydroxyspiro4.5decan-7-one consists of a spirocyclic core, which is a bicyclic system where two rings are connected at a single carbon atom. This spiro arrangement imparts rigidity to the molecule, influencing its conformational preferences and reactivity. The presence of a hydroxyl group at the 10-position and a ketone functionality at the 7-position further enhances its chemical versatility, making it a valuable scaffold for further functionalization.

In recent years, there has been growing interest in spirocyclic compounds due to their unique pharmacological properties. These molecules often exhibit enhanced binding affinity and selectivity towards biological targets, making them promising candidates for drug discovery. The hydroxyl group in 10-hydroxyspiro4.5decan-7-one serves as a key site for hydrogen bonding interactions, which can be crucial for stabilizing protein-ligand complexes. Additionally, the ketone moiety can participate in various chemical reactions, such as nucleophilic addition and condensation reactions, facilitating the synthesis of more complex derivatives.

One of the most compelling aspects of 10-hydroxyspiro4.5decan-7-one is its potential application in the development of bioactive molecules. Researchers have explored its utility as a precursor in the synthesis of natural product analogs and pharmacophores. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The spirocyclic core provides a stable platform for introducing diverse substituents, allowing chemists to fine-tune the biological activity of the molecule.

The synthesis of 10-hydroxyspiro4.5decan-7-one presents an interesting challenge due to its complex structural motif. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. Recent advances in catalytic methods have enabled more efficient access to spirocyclic systems, including this compound. For example, transition metal-catalyzed reactions have been employed to construct the spirocarbonane core under mild conditions, reducing the need for harsh reagents and lengthy reaction times.

In addition to its synthetic significance, 10-hydroxyspiro4.5decan-7-one has attracted attention for its role in materials science applications. Spirocyclic compounds are known for their ability to form stable polymers and coordination complexes with metal ions. These materials exhibit unique optical and electronic properties, making them suitable for use in organic electronics and sensors. The hydroxyl group in 10-hydroxyspiro4.5decan-7-one can act as a ligand, facilitating the formation of metal complexes with tailored properties.

Recent studies have also explored the photophysical properties of 10-hydroxyspiro4.5decan-7-one and its derivatives. The spirocyclic structure can lead to significant bathochromic shifts in absorption spectra, making these compounds attractive for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs). The presence of conjugated systems within the molecule allows for efficient energy transfer processes, which are critical for device performance.

The pharmaceutical industry has shown particular interest in 10-hydroxyspiro4.5decan-7-one due to its potential as a drug intermediate or lead compound. Its structural features make it amenable to modifications that can enhance bioavailability and target specificity. Computational modeling studies have been conducted to predict how different substituents might influence the biological activity of this compound, providing valuable insights for rational drug design.

Future research directions may focus on exploring new synthetic pathways to 10-hydroxyspiro4.5decan-7-one, as well as investigating novel derivatives with enhanced biological activity. The development of green chemistry methodologies could also play a significant role in optimizing synthetic routes while minimizing environmental impact. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking the full potential of this fascinating compound.

In conclusion,10-hydroxyspiro4.5decan-7-one (CAS No. 2763930-87-4) represents an intriguing molecule with broad applications across multiple scientific disciplines。 Its unique structural features、synthetic versatility、and potential biological activities make it a valuable subject of study。 As research continues to uncover new possibilities，this compound is poised to play an important role in advancing both chemical science and pharmaceutical innovation。